Cas no 262295-57-8 (4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile)

• Product Name: 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile
• CAS No: 262295-57-8
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• MDL: MFCD09997865
• CID: 2182670
• Update Time: 2026-04-28

4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile
• 4-piperazin-1-yl-2-(trifluoromethyl)benzonitrile

• MDL： MFCD09997865
• Inchi： InChI=1S/C12H12F3N3/c13-12(14,15)11-7-10(2-1-9(11)8-16)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
• InChI Key： XWYMVLTXVOAUKA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1C#N)C(F)(F)F)N2CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile

Comprehensive Overview of 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile (CAS No. 262295-57-8): Properties, Applications, and Research Insights

4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile (CAS No. 262295-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperazine ring with a trifluoromethyl group and a benzonitrile core, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 262295-57-8 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated compounds like 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy. Searches for "trifluoromethyl in drug discovery" and "piperazine derivatives applications" reflect the compound's relevance in modern medicinal chemistry.

The synthesis of CAS 262295-57-8 typically involves multi-step reactions, including nucleophilic aromatic substitution (SNAr) to introduce the piperazine moiety. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity, a topic frequently queried in scientific forums. Researchers also explore its potential as a kinase inhibitor scaffold, linking it to trending topics like "targeted cancer therapies."

Beyond pharmaceuticals, 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile finds utility in material science, particularly in designing liquid crystals and organic semiconductors. Its electron-withdrawing trifluoromethyl group enhances charge transport properties, a feature highlighted in searches for "fluorinated materials for OLEDs." This dual applicability underscores its interdisciplinary value.

Regulatory and safety profiles of CAS 262295-57-8 are rigorously documented, with emphasis on proper handling under standard laboratory protocols. While not classified as hazardous, its benzonitrile component warrants caution, aligning with frequent queries about "nitrile group toxicity." Environmental persistence studies of such fluorinated compounds are also a hot topic, reflecting societal concerns about sustainable chemistry.

In summary, 4-Piperazin-1-yl-2-trifluoromethyl-benzonitrile exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS number 262295-57-8 serves as a gateway to extensive research, addressing both academic inquiries and industrial needs. As innovation in fluorine chemistry accelerates, this compound will likely remain pivotal in addressing challenges across multiple scientific domains.